Cas no 194934-95-7 (O-tert-Butyl-3-keto Fluvastatin)

• Product Name: O-tert-Butyl-3-keto Fluvastatin
• CAS No: 194934-95-7
• MF: C₂₈H₃₂FNO₄
• MW: 465.556391716003
• CID: 66479
• PubChem ID: 12988081
• Update Time: 2025-04-18

O-tert-Butyl-3-keto Fluvastatin Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (E)-7-[3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-5-hydroxy-3-oxo-6-heptenoate
• 7-[3-(4-Fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-5-hydroxy-3-oxo-6-heptenoic acid 1,1-dimethylethyl ester
• (E)-tert-Butyl 7-(3-(4-fluorophenyl)-1-isopropyl-1H-indol-2-yl)-5-hydroxy-3-oxohept-6-enoate
• O-tert-Butyl-3-keto Fluvastatin
• FHH: FLUVASTATIN INTERMEDIATE
• Fluvastatin tert-butyl ester
• 6-Heptenoicacid, 7-[3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-5-hydroxy-3-oxo-,1,1-dimethylethyl ester, [S-(E)]-
• 7-[3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-5-hydroxy-3-oxo-Tert-butylester
• (E)-7-(3-(4-FLUOROPHENYL)-1-(1-METHYLETHYL)INDOL-2-YL )-5-HYDROXY-3-OXOHEPT-6-ENOIL ACID TERT BUTYL ESTER
• (E)-6-Heptenoicacid,7-[3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-5-hydroxy-3-oxo-Tert-butylester
• (E)-(±)-7-[3- (4-fluorophenyl)-1-(-1-Methylethyl)-1H-indol-2-yl]-3, 5-dihydroxy-6-heptenoic acid 1,1-diMethyl ester
• DTXSID101110267
• tert-Butyl(E)-7-[3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-5-hydroxy-3-oxo-6-heptenoate
• tert-butyl (6E)-7-[3-(4-fluorophenyl)-1-(propan-2-yl)-1H-indol-2-yl]-5-hydroxy-3-oxohept-6-enoate
• 375846-25-6
• SCHEMBL6773187
• 194934-95-7
• AKOS015897014
• tert-butyl (E)-7-[3-(4-fluorophenyl)-1-propan-2-ylindol-2-yl]-5-hydroxy-3-oxohept-6-enoate
• A823770
• BCP28674
• (6E)-7-[3-(4-Fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-5-hydroxy-3-oxo-6-heptenoic Acid 1,1-Dimethylethyl Ester
• AC-26813
• (E)-tert-Butyl7-(3-(4-fluorophenyl)-1-isopropyl-1H-indol-2-yl)-5-hydroxy-3-oxohept-6-enoate
• SCHEMBL4906083
• 1,1-Dimethylethyl (6E)-7-[3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-5-hydroxy-3-oxo-6-heptenoate
• 2-Methyl-2-propanyl (6E)-7-[3-(4-fluorophenyl)-1-isopropyl-1H-indol-2-yl]-5-hydroxy-3-oxo-6-heptenoate
• tert-Butyl (E)-7-[3'-(4''-fluorophenyl)-1'-methylethyl-indol-2'-yl]-3-hydroxy-5-oxo-6-heptenoate

• MDL： MFCD09030595
• Inchi： 1S/C28H32FNO4/c1-18(2)30-24-9-7-6-8-23(24)27(19-10-12-20(29)13-11-19)25(30)15-14-21(31)16-22(32)17-26(33)34-28(3,4)5/h6-15,18,21,31H,16-17H2,1-5H3/b15-14+
• InChI Key： CHEYRYWZYKYUHU-CCEZHUSRSA-N
• SMILES： FC1C=CC(=CC=1)C1C2C=CC=CC=2N(C=1/C=C/C(CC(CC(=O)OC(C)(C)C)=O)O)C(C)C

Computed Properties

• Exact Mass: 465.23200
• Monoisotopic Mass: 465.23153666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.13
• Melting Point: Not available
• Boiling Point: 647.7 °C at 760 mmHg
• Flash Point: 647.7 °C at 760 mmHg
• Refractive Index: 1.552
• PSA: 68.53000
• LogP: 6.09340
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

O-tert-Butyl-3-keto Fluvastatin Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles